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Compound of Interest

Compound Name: 1,2-Dioleoyl-3-behenoylglycerol

Cat. No.: B3026054

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential physicochemical data and a representative
analytical workflow for 1,2-Dioleoyl-3-behenoylglycerol, a triglyceride of significant interest in
lipid research and pharmaceutical development. Understanding the precise molecular weight is
fundamental for accurate quantification, formulation, and metabolic studies.

Core Physicochemical Data

The accurate molecular weight of a compound is a cornerstone of rigorous scientific
investigation. For 1,2-Dioleoyl-3-behenoylglycerol, this value is derived from its molecular
formula, C61H11406.[1] The table below summarizes the key quantitative data for this

molecule.
Parameter Value Source
Molecular Formula C61H11406 [1]
Calculated Molecular Weight 947.58 g/mol See Calculation Below
CAS Number 77145-66-5 [1]

Calculation of Molecular Weight:
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The molecular weight is calculated using the atomic weights of the constituent elements:
Carbon (C), Hydrogen (H), and Oxygen (O).

e Carbon (C): 61 atoms x 12.011 u =732.671 u
e Hydrogen (H): 114 atoms x 1.008 u = 114.912 u
e Oxygen (O): 6 atoms x 15.999 u = 95.994 u

Total Molecular Weight = 732.671 + 114.912 + 95.994 = 947.577 g/mol (rounded to 947.58
g/mol for practical use).

Experimental Protocol: A Representative Lipidomics
Workflow

The determination of the presence and quantity of 1,2-Dioleoyl-3-behenoylglycerol in a
biological sample is a critical experimental procedure. The following is a generalized workflow
for the extraction and analysis of this and other lipids from a biological matrix, a process central
to the field of lipidomics.
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A generalized workflow for lipid extraction and analysis.
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Signaling Pathway Context

While 1,2-Dioleoyl-3-behenoylglycerol itself is primarily an energy storage molecule, its
constituent fatty acids (oleic acid and behenic acid) can be liberated by lipases and
subsequently enter various metabolic and signaling pathways. The diagram below illustrates a
simplified overview of triglyceride metabolism.
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Simplified metabolic fate of triglycerides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.1,2-Dioleoyl-3-behenoylglycerol - Immunomart [immunomart.com]

 To cite this document: BenchChem. [Navigating the Quantitative Landscape of 1,2-Dioleoyl-
3-behenoylglycerol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026054#molecular-weight-of-1-2-dioleoyl-3-
behenoylglycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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